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Compound of Interest

Compound Name: ERGi-USU-6 mesylate

Cat. No.: B14079476 Get Quote

Technical Support Center: ERGi-USU-6 Mesylate
Welcome to the technical support center for ERGi-USU-6 mesylate. This resource is designed

to assist researchers, scientists, and drug development professionals in effectively utilizing

ERGi-USU-6 mesylate and troubleshooting potential challenges during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is ERGi-USU-6 mesylate and what is its primary target?

A1: ERGi-USU-6 mesylate is a potent and selective small molecule inhibitor of the oncogenic

transcription factor ERG. It is a more effective salt derivative of the parent compound ERGi-

USU.[1][2][3] The primary molecular target of ERGi-USU-6 mesylate is the atypical kinase

RIOK2.[1][4]

Q2: What is the mechanism of action of ERGi-USU-6 mesylate?

A2: ERGi-USU-6 mesylate binds to RIOK2, leading to the downregulation of both ERG and

RIOK2 protein levels in ERG-positive cancer cells.[1][4] This action is believed to induce

ribosomal stress and promote a form of iron-dependent programmed cell death called

ferroptosis, contributing to its cancer-selective activity.[5][6]

Q3: In which cancer types is ERGi-USU-6 mesylate expected to be effective?
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A3: ERGi-USU-6 mesylate is primarily designed to target cancers that are positive for the ERG

oncoprotein. This includes a significant portion of prostate cancers (approximately 50%)

harboring the TMPRSS2-ERG gene fusion, as well as some cases of metastatic castration-

resistant prostate cancer (mCRPC).[2][5] Its efficacy may extend to other ERG-driven

malignancies like certain types of acute myeloid leukemia and Ewing's sarcoma.

Q4: Is ERGi-USU-6 mesylate selective for cancer cells?

A4: Yes, studies have shown that ERGi-USU-6 mesylate selectively inhibits the growth of

ERG-positive cancer cells with minimal impact on normal cells that may express ERG, such as

endothelial cells.[1][7]

Q5: What is the recommended solvent and storage condition for ERGi-USU-6 mesylate?

A5: For in vitro experiments, ERGi-USU-6 mesylate can be dissolved in DMSO. For in vivo

studies, a formulation with DMSO, PEG300, Tween-80, and saline has been used.[8] It is

recommended to store the stock solution at -80°C for up to 6 months or at -20°C for up to 1

month.[8] Always refer to the manufacturer's datasheet for specific instructions.

Troubleshooting Guides
This section provides guidance on how to identify and address potential resistance to ERGi-
USU-6 mesylate treatment in your experiments.

Guide 1: Investigating Acquired Resistance to ERGi-
USU-6 Mesylate
Potential Problem: Cancer cells initially sensitive to ERGi-USU-6 mesylate treatment develop

resistance over time, as evidenced by a decreased growth inhibitory effect (increased IC50).

Workflow for Investigating Acquired Resistance:
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Phase 1: Confirmation of Resistance

Phase 2: Mechanistic Investigation

Phase 3: Overcoming Resistance

Establish Baseline Sensitivity
(IC50 determination in parental cell line)

Generate Resistant Cell Line
(Continuous exposure to increasing

concentrations of ERGi-USU-6 mesylate)

Confirm Resistance
(Compare IC50 of resistant vs. parental cells)

Analyze Target Expression
(Western blot for RIOK2 and ERG)

Investigate Bypass Pathways
(Phospho-kinase arrays, RNA-seq)

Assess Ferroptosis Pathway
(Lipid ROS, GPX4 expression, iron levels)

Sequence Target Gene
(Sanger sequencing of RIOK2)

Combination Therapy
(e.g., with inhibitors of identified

bypass pathways)

Induce Ferroptosis
(e.g., with GPX4 inhibitors or

iron chelators)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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